![molecular formula C30H48O4 B1647995 2beta-Hydroxyursolic acid](/img/structure/B1647995.png)
2beta-Hydroxyursolic acid
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Overview
Description
2beta-Hydroxyursolic acid is a natural product found in Styrax camporum with data available.
Scientific Research Applications
Antidiabetic Potential
2beta-Hydroxyursolic acid, derived from plants such as Lagerstroemia speciosa, has shown potential in the treatment of diabetes. It has been found to exhibit α-glucosidase inhibitory activities, which is significant in managing diabetes. This finding supports the traditional use of Lagerstroemia speciosa in diabetes treatment (Hou et al., 2009).
Anticancer Activity
Research has demonstrated that 2beta-Hydroxyursolic acid can inhibit cell proliferation and induce apoptosis in human breast cancer cells, MDA-MB-231. The compound influences various molecular pathways, including the p38/MAPK signal transduction pathway, which is crucial in cancer treatment (Jiang et al., 2016).
Metabolic Disease Treatment
Studies have indicated that compounds like 2beta-Hydroxyursolic acid are promising as potential therapeutic agents against metabolic diseases. Their synthesis and modification have been a subject of research, aiming to develop treatments for conditions like diabetes, tumors, and HIV (Hao et al., 2008).
Potential in Insulin Resistance
Research has shown that related compounds, such as 2-hydroxybutyric acid, play a role in insulin resistance. This information helps in understanding how 2beta-Hydroxyursolic acid and similar compounds might influence glucose metabolism and insulin sensitivity (Sousa et al., 2021).
Spasmolytic Activity
Compounds like 2beta-Hydroxyursolic acid, derived from plants like Psidium guajava, have shown spasmolytic activity. This suggests its potential use in treating conditions involving muscle spasms or gastrointestinal disorders (Begum et al., 2002).
Effects on Type 2 Diabetes
properties
Product Name |
2beta-Hydroxyursolic acid |
---|---|
Molecular Formula |
C30H48O4 |
Molecular Weight |
472.7 g/mol |
IUPAC Name |
(1S,2R,4aS,6aR,6aS,6bR,8aR,10R,11S,12aR,14bS)-10,11-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid |
InChI |
InChI=1S/C30H48O4/c1-17-10-13-30(25(33)34)15-14-28(6)19(23(30)18(17)2)8-9-22-27(5)16-20(31)24(32)26(3,4)21(27)11-12-29(22,28)7/h8,17-18,20-24,31-32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20+,21+,22-,23+,24+,27+,28-,29-,30+/m1/s1 |
InChI Key |
HFGSQOYIOKBQOW-XOYVNYDSSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(C[C@@H]([C@@H](C5(C)C)O)O)C)C)[C@@H]2[C@H]1C)C)C(=O)O |
SMILES |
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1C)C)C(=O)O |
Canonical SMILES |
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1C)C)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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